Cas no 2411249-55-1 (2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone)

• Product Name: 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone
• CAS No: 2411249-55-1
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 5414714
• PubChem ID: 145908189
• Update Time: 2025-06-13

2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• EN300-7559887
• Z2763285227
• 2-chloro-1-{3-[(thiophen-2-yl)methyl]azetidin-1-yl}propan-1-one
• 2-Chloro-1-[3-(thiophen-2-ylmethyl)azetidin-1-yl]propan-1-one
• 2411249-55-1
• 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone

• Inchi： 1S/C11H14ClNOS/c1-8(12)11(14)13-6-9(7-13)5-10-3-2-4-15-10/h2-4,8-9H,5-7H2,1H3
• InChI Key： YHJQXPVCJQZACU-UHFFFAOYSA-N
• SMILES： C(N1CC(CC2SC=CC=2)C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 243.0484629g/mol
• Monoisotopic Mass: 243.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.2±22.0 °C(Predicted)
• pka: -1.21±0.40(Predicted)

Additional information on 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone

Introduction to 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone (CAS No. 2411249-55-1) and Its Emerging Applications in Chemical Biology

2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone, identified by the CAS number 2411249-55-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which includes both thiophene and azetidine moieties, linked through a chlorinated propanone backbone. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for further investigation in drug discovery and molecular probe development.

The thienylmethyl substituent in the molecule is particularly noteworthy, as thiophene derivatives are widely recognized for their biological activity across various therapeutic areas. Thiophenes, being part of the benzothiophene family, have been extensively studied for their roles in antimicrobial, antifungal, and anti-inflammatory applications. The incorporation of a methyl group at the 2-position of the thiophene ring enhances its reactivity and binding affinity to biological targets, making it an attractive scaffold for medicinal chemistry innovation.

Complementing the thiophene moiety, the azetidinyl group introduces a cyclic amine structure that is commonly found in bioactive molecules. Azetidines are known for their ability to interact with enzymes and receptors due to their rigid three-membered ring conformation. This structural feature contributes to the compound's potential as a kinase inhibitor or as a modulator of other enzyme systems. The combination of these two heterocyclic systems within a single molecule creates a versatile platform for designing novel therapeutics.

The chloro-substituted propanone moiety at the 1-position of the molecule further enhances its chemical diversity. Chlorinated ketones are frequently employed in medicinal chemistry due to their ability to act as electrophilic centers, facilitating nucleophilic additions and allowing for further derivatization. This feature makes 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone a valuable intermediate in synthetic chemistry, enabling the rapid construction of more complex molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like this one for potential biological activity. Molecular docking studies have suggested that this compound may interact with various protein targets, including those involved in metabolic pathways and signal transduction. These virtual screening approaches have identified 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone as a candidate for further experimental validation in vitro.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate binding affinity to certain kinases, suggesting potential applications in oncology research. Additionally, its interaction with other enzyme systems has been investigated, revealing possible roles in modulating inflammatory responses and neurodegenerative diseases. These findings underscore the compound's versatility and highlight its potential as a lead structure for drug development.

The synthesis of 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. Advances in catalytic methods have recently enabled more streamlined approaches to constructing such molecules, reducing the number of synthetic steps while improving overall efficiency. These innovations are critical for facilitating further exploration of this compound's therapeutic potential.

The role of thienylmethyl and azetidinyl containing compounds in drug discovery continues to expand with each new study published. Researchers are increasingly leveraging these structural motifs to develop novel therapeutics targeting difficult-to-treat diseases. The unique combination of functional groups found in 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone makes it an exciting prospect for future research endeavors.

As our understanding of biological pathways grows more sophisticated, so too does our ability to design molecules that precisely target disease-causing mechanisms. The continued investigation into compounds like this one represents a significant step forward in rational drug design. By combining structural features known to enhance binding affinity with functional groups capable of modulating biological activity, researchers can create molecules with improved therapeutic profiles.

The future directions for research on 2-Chloro-1-[3-(2-thienylmethyl)-1-azetidinyl]-1-propanone are numerous and promising. Further exploration of its pharmacological effects will likely uncover new therapeutic applications, while synthetic chemists will continue to refine methods for its production. As interest in heterocyclic compounds grows within the pharmaceutical industry, this molecule stands out as a compelling example of how structural complexity can be leveraged to develop innovative treatments.